Cas no 872183-41-0 (3-Allyl-4,5-diethoxybenzaldehyde)

• Product name: 3-Allyl-4,5-diethoxybenzaldehyde
• CAS No: 872183-41-0
• MF: C₁₄H₁₈O₃
• MW: 234.29092
• MDL: MFCD02629582
• CID: 992355
• PubChem ID: 3144070

3-Allyl-4,5-diethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Allyl-4,5-diethoxybenzaldehyde
• 3-ALLYL-4,5-DIETHOXY-BENZALDEHYDE
• 3-allyl-4,5-diethoxybenzaldehyde(SALTDATA: FREE)
• 3,4-diethoxy-5-prop-2-enylbenzaldehyde
• AKOS000290642
• DTXSID80389769
• XJB18341
• BS-36087
• MFCD02629582
• 872183-41-0
• 3,4-diethoxy-5-(prop-2-en-1-yl)benzaldehyde

• MDL： MFCD02629582
• Inchi： InChI=1S/C14H18O3/c1-4-7-12-8-11(10-15)9-13(16-5-2)14(12)17-6-3/h4,8-10H,1,5-7H2,2-3H3
• InChI Key： FDSXWDMVMBKPLT-UHFFFAOYSA-N
• SMILES： C=CCC1=C(C(=CC(=C1)C=O)OCC)OCC

Computed Properties

• Exact Mass: 234.126
• Monoisotopic Mass: 234.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.034
• Boiling Point: 345.1°C at 760 mmHg
• Flash Point: 153.7°C
• Refractive Index: 1.526
• PSA: 35.53000
• LogP: 3.02500

3-Allyl-4,5-diethoxybenzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-Allyl-4,5-diethoxybenzaldehyde

3-Allyl-4,5-Diethoxybenzaldehyde (CAS No: 872183-41-0)

3-Allyl-4,5-Diethoxybenzaldehyde is a versatile organic compound with the CAS registry number 872183-41-0. This compound is characterized by its unique structure, which includes an allyl group attached to the third position of a benzene ring, along with two ethoxy groups at the fourth and fifth positions. The presence of these functional groups makes it a valuable compound in various chemical and pharmaceutical applications.

The synthesis of 3-Allyl-4,5-Diethoxybenzaldehyde typically involves multi-step organic reactions, often utilizing directing groups to achieve the desired substitution pattern on the aromatic ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity levels.

One of the most notable applications of this compound is in the field of medicinal chemistry, where it serves as an intermediate in the synthesis of bioactive molecules. For instance, studies have shown that derivatives of 3-Allyl-4,5-Diethoxybenzaldehyde exhibit potential anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

In addition to its pharmaceutical applications, 3-Allyl-4,5-Diethoxybenzaldehyde is also employed in agricultural chemistry, particularly as a precursor for fungicides and plant growth regulators. Its ability to interact with biological systems in a controlled manner has made it a subject of interest for researchers exploring sustainable agricultural practices.

Recent research has focused on optimizing the use of 3-Allyl-4,5-Diethoxybenzaldehyde in green chemistry processes. By incorporating this compound into eco-friendly reaction pathways, scientists aim to reduce environmental impact while maintaining high yields and product quality.

Furthermore, the compound's role in material science is gaining traction. Its unique electronic properties make it a candidate for applications in organic electronics and advanced materials development. Ongoing studies are investigating its potential as a component in light-emitting diodes (LEDs) and other optoelectronic devices.

In summary, 3-Allyl-4,5-Diethoxybenzaldehyde (CAS No: 872183-41-0) is a multifaceted compound with significant contributions across various scientific domains. Its structural features and functional groups provide a foundation for innovative applications, while continuous research ensures its relevance in addressing contemporary challenges in chemistry and beyond.